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Compound of Interest

3-(4-Bromophenyl)isoxazol-5-
Compound Name: )
amine

Cat. No.: B040261

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for 3-(4-
Bromophenyl)isoxazol-5-amine (CAS No: 6525-98-0, 119162-53-7). Adherence to these
procedures is critical for ensuring laboratory safety and minimizing risk to personnel and the
environment. This compound is classified as toxic if swallowed and requires careful handling in
a controlled laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

The primary hazard associated with 3-(4-Bromophenyl)isoxazol-5-amine is acute oral
toxicity.[1][2] It is also prudent to assume it may cause skin, eye, and respiratory irritation based
on data from structurally similar compounds.[3][4] Therefore, a comprehensive personal
protective equipment strategy is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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. Specific ]
Protection Type . Rationale
Recommendations

) Chemical safety goggles and a  To protect against potential
Eye and Face Protection ]
face shield. splashes and dust.

- Gloves: Chemically resistant
gloves (e.g., nitrile or
neoprene). Inspect for any
) ) signs of degradation or To prevent accidental skin
Skin Protection ) )
perforation before use. - Lab contact with the compound.
Coat: A standard laboratory
coat should be worn to prevent

skin contact.

A NIOSH-approved N95 dust

mask or higher-level respirator ) ]
) ) ] To prevent inhalation of the
Respiratory Protection should be used when handling
] ) powdered compound.
the solid compound outside of

a certified chemical fume hood.

Operational Plan: Handling and Storage

Strict adherence to the following operational procedures is essential for the safe handling of 3-
(4-Bromophenyl)isoxazol-5-amine.

Engineering Controls:

» Ventilation: All handling of the solid compound or solutions should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

o Safety Equipment: A safety shower and an eyewash station must be readily accessible in the
immediate work area.

Handling Procedures:

» Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing.
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e Prevent Dust and Aerosols: Take care to prevent the formation of dust and aerosols during
handling.

» Weighing: If weighing the solid compound, do so within the fume hood.

e Solution Preparation: When preparing solutions, slowly add the solid 3-(4-
Bromophenyl)isoxazol-5-amine to the solvent to prevent splashing.

e Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves
were worn. Do not eat, drink, or smoke in the laboratory.

Storage:
» Store 3-(4-Bromophenyl)isoxazol-5-amine in a tightly sealed, clearly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[3]

e The storage class is 6.1C for combustible, acute toxic category 3 compounds.[1]

Disposal Plan

Proper disposal of 3-(4-Bromophenyl)isoxazol-5-amine and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

o Waste Chemical: Dispose of surplus and non-recyclable solutions to a licensed disposal
company. Do not pour waste down the drain.

o Contaminated Packaging: Dispose of contaminated packaging as unused product.

o Regulations: Follow all local, state, and federal regulations for the disposal of hazardous
chemical waste.

Experimental Workflow and Safety Logic

The following diagrams illustrate the general workflow for safely handling this compound and
the logical relationships for risk assessment.
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Caption: Experimental Workflow for Safe Handling.
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Caption: Logical Relationship for Risk Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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